Cas no 2228137-15-1 (methyl 3-2-(dimethylamino)-5-fluorophenyl-3-oxopropanoate)

• Product Name: methyl 3-2-(dimethylamino)-5-fluorophenyl-3-oxopropanoate
• CAS No: 2228137-15-1
• MF: C₁₂H₁₄FNO₃
• MW: 239.24286699295
• CID: 6167960
• PubChem ID: 165650576
• Update Time: 2025-07-02

methyl 3-2-(dimethylamino)-5-fluorophenyl-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-2-(dimethylamino)-5-fluorophenyl-3-oxopropanoate
• 2228137-15-1
• EN300-1757938
• methyl 3-[2-(dimethylamino)-5-fluorophenyl]-3-oxopropanoate

• Inchi： 1S/C12H14FNO3/c1-14(2)10-5-4-8(13)6-9(10)11(15)7-12(16)17-3/h4-6H,7H2,1-3H3
• InChI Key： UTUCCNZMAZJPSN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(CC(=O)OC)=O)N(C)C

Computed Properties

• Exact Mass: 239.09577147g/mol
• Monoisotopic Mass: 239.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.6Ų

Additional information on methyl 3-2-(dimethylamino)-5-fluorophenyl-3-oxopropanoate

Recent Advances in the Study of Methyl 3-2-(dimethylamino)-5-fluorophenyl-3-oxopropanoate (CAS: 2228137-15-1)

In recent years, methyl 3-2-(dimethylamino)-5-fluorophenyl-3-oxopropanoate (CAS: 2228137-15-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following sections provide an in-depth analysis of the latest research findings, methodologies, and implications associated with this compound.

The primary focus of recent studies has been on the synthesis and pharmacological evaluation of methyl 3-2-(dimethylamino)-5-fluorophenyl-3-oxopropanoate. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and catalytic methods, to achieve high yields and purity of the compound. These efforts are crucial for ensuring the reproducibility and scalability of the compound for further preclinical and clinical studies.

One of the key findings from recent research is the compound's potential as an intermediate in the development of novel kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that derivatives of methyl 3-2-(dimethylamino)-5-fluorophenyl-3-oxopropanoate exhibit selective inhibition against specific kinase targets, suggesting its utility in targeted therapy.

In addition to its role in kinase inhibition, the compound has also been investigated for its antimicrobial properties. Recent studies have explored its efficacy against a range of bacterial and fungal pathogens, with promising results. The mechanism of action appears to involve disruption of microbial cell membranes and interference with essential metabolic pathways. These findings highlight the compound's potential as a lead candidate for the development of new antimicrobial agents.

Another area of interest is the compound's pharmacokinetic and toxicological profile. Recent preclinical studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its safety profile. Results indicate that the compound exhibits favorable pharmacokinetic characteristics, with good oral bioavailability and minimal toxicity at therapeutic doses. These properties are essential for its progression into clinical trials.

In conclusion, methyl 3-2-(dimethylamino)-5-fluorophenyl-3-oxopropanoate (CAS: 2228137-15-1) represents a promising compound with diverse therapeutic applications. Its potential as a kinase inhibitor, antimicrobial agent, and its favorable pharmacokinetic profile make it a valuable candidate for further research and development. Future studies should focus on optimizing its synthetic routes, elucidating its precise mechanisms of action, and advancing it through the drug development pipeline.